Cas no 59012-91-8 ([4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate)

• Product Name: [4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate
• CAS No: 59012-91-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD11616923
• CID: 1040457
• PubChem ID: 11600913
• Update Time: 2025-09-21

[4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)phenyl pivalate
• [4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate
• 2,2-dimethyl-propionic acid 4-hydroxymethyl-phenyl ester
• p-pivalyloxybenzyl alcohol
• rho-pivalyloxybenzyl alcohol
• 4-(HydroxyMethyl)phenol pivalate
• AYTDWGYFYZIASM-UHFFFAOYSA-N
• 8773AB
• AK104184
• AX8235723
• ST24043098
• Propanoic acid, 2,2-
• A869301
• AKOS016006157
• 4-(Hydroxymethyl)phenyl pivalate: 95%
• 4-(Hydroxymethyl)phenylpivalate
• CS-0186892
• DS-4222
• SCHEMBL3657617
• 59012-91-8
• DB-315884
• MFCD11616923
• 4-(HYDROXYMETHYL)PHENYL 2,2-DIMETHYLPROPANOATE
• DTXSID10469245
• F13653

• MDL： MFCD11616923
• Inchi： 1S/C12H16O3/c1-12(2,3)11(14)15-10-6-4-9(8-13)5-7-10/h4-7,13H,8H2,1-3H3
• InChI Key： AYTDWGYFYZIASM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CO)=CC=1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters